Cas no 128237-30-9 (Pentanedioicacid, 3-hydroxy-, 1,1-dimethylethyl ethyl ester, (3R)- (9CI))

• Product Name: Pentanedioicacid, 3-hydroxy-, 1,1-dimethylethyl ethyl ester, (3R)- (9CI)
• CAS No: 128237-30-9
• MF: C₁₁H₂₀O₅
• MW: 232.273504257202
• CID: 138723
• PubChem ID: 3255056
• Update Time: 2025-04-19

Pentanedioicacid, 3-hydroxy-, 1,1-dimethylethyl ethyl ester, (3R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentanedioicacid, 3-hydroxy-, 1,1-dimethylethyl ethyl ester, (3R)- (9CI)
• (R)-3-HYDROXYGLUTARATE ETHYL TERT-BUTYL
• 5-O-tert-butyl 1-O-ethyl 3-hydroxypentanedioate
• TERT-BUTYL ETHYL (R)-3-HYDROXYGLUTARATE
• 1-tert-butyl 5-ethyl 3-hydroxypentanedioate
• TERT-BUTYL ETHYL (R)-3-HYDRO-XYGLUTARATE
• (3R)-3-Hydroxypentanedioic acid tert-butyl ethyl ester
• tert-Butyl ethyl 3-hydroxypentanedioate
• DTXSID80390698
• 128237-30-9

• Inchi： 1S/C11H20O5/c1-5-15-9(13)6-8(12)7-10(14)16-11(2,3)4/h8,12H,5-7H2,1-4H3
• InChI Key： FPBJFAVNPRGOQA-UHFFFAOYSA-N
• SMILES： O(C(CC(CC(=O)OCC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.13100
• Monoisotopic Mass: 232.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.8A^2

Experimental Properties

• Density: 1.080
• Boiling Point: 317 ºC
• Flash Point: 112 ºC
• PSA: 72.83000
• LogP: 1.03230